Cas no 4491-03-6 (2-Propenoic acid, (1-methylethylidene)di-4,1-phenylene ester)

• Product Name: 2-Propenoic acid, (1-methylethylidene)di-4,1-phenylene ester
• CAS No: 4491-03-6
• MF: C₂₁H₂₀O₄
• MW: 336.381106376648
• MDL: MFCD00080419
• CID: 324173
• PubChem ID: 10131842
• Update Time: 2025-10-31

2-Propenoic acid, (1-methylethylidene)di-4,1-phenylene ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, (1-methylethylidene)di-4,1-phenylene ester
• BISPHENOL A DIACRYLATE
• Propane-2,2-diylbis(4,1-phenylene) diacrylate
• 2,2-bis(4-acryloyloxyphenyl)-propane
• 2,2-Bis-(4-hydroxyphenyl)-propan-diacrylat
• 4,4'-isopropylidenediphenol diacrylate
• bisphenol-A diacrylate
• 4,4'-(propane-2,2-diyl)bis(4,1-phenylene) diacrylate
• BISPHENOL ''A'' DIACRYLATE
• 4491-03-6
• AKOS025117356
• AMY16223
• 2,2-Propanediyldi-4,1-phenylene bisacrylate
• CS-0012603
• SCHEMBL202339
• AS-58875
• 4-{2-[4-(PROP-2-ENOYLOXY)PHENYL]PROPAN-2-YL}PHENYL PROP-2-ENOATE
• [4-[2-(4-prop-2-enoyloxyphenyl)propan-2-yl]phenyl] Prop-2-enoate
• BISPHENOL''A''DIACRYLATE
• FHLPGTXWCFQMIU-UHFFFAOYSA-N

• MDL： MFCD00080419
• Inchi： 1S/C21H20O4/c1-5-19(22)24-17-11-7-15(8-12-17)21(3,4)16-9-13-18(14-10-16)25-20(23)6-2/h5-14H,1-2H2,3-4H3
• InChI Key： FHLPGTXWCFQMIU-UHFFFAOYSA-N
• SMILES： O(C(C=C)=O)C1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)OC(C=C)=O

Computed Properties

• Exact Mass: 336.13600
• Monoisotopic Mass: 336.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 4.19530

2-Propenoic acid, (1-methylethylidene)di-4,1-phenylene ester Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Additional information on 2-Propenoic acid, (1-methylethylidene)di-4,1-phenylene ester

2-Propenoic acid, (1-methylethylidene)di-4,1-phenylene ester (CAS No. 4491-03-6): A Comprehensive Overview in Modern Chemical Biology

2-Propenoic acid, (1-methylethylidene)di-4,1-phenylene ester, chemically identified by the CAS No. 4491-03-6, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This ester, featuring a di-4,1-phenylene bridge and a (1-methylethylidene) side group, exhibits intriguing reactivity and potential applications in pharmaceutical synthesis and material science. The compound's molecular architecture, characterized by its aromatic and alkenyl components, positions it as a valuable intermediate in the development of advanced chemical entities.

The structure of 2-propenoic acid, (1-methylethylidene)di-4,1-phenylene ester is composed of two phenylene rings connected by an ester linkage, with a (1-methylethylidene) group attached to one of the rings. This configuration imparts a high degree of flexibility and reactivity to the molecule, making it a versatile building block for synthetic chemistry. The presence of double bonds and aromatic rings suggests potential applications in photochemical reactions and electronic materials. Furthermore, the ester functionality opens avenues for further derivatization, enabling the creation of more complex molecules with tailored properties.

In recent years, there has been growing interest in the exploration of novel compounds with potential biological activities. 2-Propenoic acid, (1-methylethylidene)di-4,1-phenylene ester has been studied for its potential role in drug discovery and development. Its unique structural features make it an attractive candidate for designing molecules that interact with biological targets in innovative ways. Research has indicated that derivatives of this compound may exhibit properties such as anti-inflammatory, antioxidant, or antimicrobial effects. These findings are particularly promising given the increasing demand for natural product-inspired compounds that offer alternative therapeutic strategies.

The synthesis of 2-propenoic acid, (1-methylethylidene)di-4,1-phenylene ester involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate phenolic precursors and acrylate esters, followed by functional group transformations to introduce the desired substituents. Advances in catalytic methods have also enabled more efficient and sustainable synthesis pathways for this compound. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the di-4,1-phenylene core with high precision.

One of the most compelling aspects of 2-propenoic acid, (1-methylethylidene)di-4,1-phenylene ester is its potential application in material science. The compound's ability to form stable polymers or copolymers has been explored for creating advanced materials with enhanced mechanical strength and thermal stability. These materials are particularly relevant in industries requiring high-performance polymers for applications such as aerospace engineering or electronics manufacturing. Additionally, the photophysical properties of this compound make it suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The biological activity of 2-propenoic acid, (1-methylethylidene)di-4,1-phenylene ester has been investigated through various experimental approaches. In vitro studies have shown that certain derivatives of this compound can modulate enzymatic activity and interfere with signaling pathways involved in cell proliferation and differentiation. These findings suggest potential therapeutic applications in treating conditions such as cancer or neurodegenerative diseases. However, further research is needed to fully elucidate the mechanisms of action and optimize the pharmacological properties of these derivatives.

Recent advancements in computational chemistry have also contributed to a deeper understanding of 2-propenoic acid, (1-methylethylidene)di-4,1-phenylene ester's behavior at the molecular level. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with biological targets and how its structure influences its reactivity. These computational tools are invaluable for designing new derivatives with improved properties while minimizing experimental trial-and-error processes.

The future prospects for 2-propenoic acid, (1-methylethylidene)di-4,1-phenylene ester are bright given its multifaceted applications across chemical biology and material science domains. Continued research efforts are expected to uncover new synthetic methodologies and expand its range of biological activities. Collaborative projects between academia and industry will be crucial in translating laboratory findings into practical applications that benefit society at large.